Cas no 2171634-49-2 (4-(1,2-dimethylpyrrolidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1,2-dimethylpyrrolidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171634-49-2
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5899047
• PubChem ID: 165577827
• Update Time: 2025-08-10

4-(1,2-dimethylpyrrolidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-dimethylpyrrolidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171634-49-2
• 4-[(1,2-dimethylpyrrolidin-3-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1559716

• Inchi： 1S/C26H31N3O5/c1-16-22(13-14-29(16)2)27-25(32)23(11-12-24(30)31)28-26(33)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-23H,11-15H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： HYKIHDAWGSLBKK-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCN(C)C1C

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on 4-(1,2-dimethylpyrrolidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(1,2-dimethylpyrrolidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

CAS No. 2171634-49-2 represents a complex synthetic molecule with significant potential in the field of pharmaceutical chemistry. This compound, known as 4-(1,2-dimethylpyrrolidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a derivative of butanoic acid with multiple functional groups, including a 1,2-dimethylpyrrolidin-3-yl moiety and a fluoren-9-yl group. The presence of these structural elements suggests a high degree of chemical versatility, which is a critical factor in drug discovery and development.

The fluoren-9-yl group, a common feature in many pharmaceutical compounds, is known for its ability to enhance molecular stability and bioavailability. This group is often used as a protecting group in synthetic chemistry to prevent unwanted side reactions during the synthesis of complex molecules. The 1,2-dimethylpyrrolidin-3-yl moiety, on the other hand, introduces a nitrogen-containing heterocyclic ring, which is frequently associated with biological activity due to its ability to interact with various biological targets.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the importance of such molecular scaffolds in the development of novel therapeutic agents. Researchers have demonstrated that compounds with similar structural features exhibit promising antimicrobial and anti-inflammatory properties. The carbamoyl group in this molecule further enhances its biological activity by providing additional sites for molecular interactions.

The methoxycarbonyl functionality in the fluoren-9-yl group is particularly noteworthy. This group is known to contribute to the molecule's hydrophilicity, which is crucial for improving solubility and absorption in biological systems. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that compounds with similar methoxycarbonyl groups showed enhanced permeability across cell membranes, a key parameter in drug delivery.

One of the most significant aspects of this compound is its potential for targeted drug delivery. The fluoren-9-yl group can be functionalized to incorporate targeting ligands, enabling the molecule to selectively bind to specific receptors or cells. This feature is particularly valuable in the development of therapeutic agents for diseases such as cancer, where targeted delivery can minimize systemic toxicity.

The butanoic acid backbone of this molecule provides a flexible framework for further chemical modifications. This flexibility allows for the incorporation of various functional groups, which can be tailored to enhance specific biological activities. For example, the carbamoyl group can be modified to introduce new functionalities that may improve the molecule's pharmacokinetic profile.

Research published in Organic & Biomolecular Chemistry (2023) has explored the synthetic pathways for compounds with similar structures. The study emphasized the importance of selective functionalization strategies to achieve the desired molecular properties. The 1,2-dimethylpyrrolidin-3-yl group, in particular, was found to be highly reactive under specific reaction conditions, making it a valuable building block for the synthesis of complex molecules.

Another critical aspect of this compound is its potential for drug-drug interactions. The presence of multiple functional groups may lead to interactions with other drugs, which could either enhance or inhibit the therapeutic effects of existing medications. A 2021 review in Drug Metabolism and Disposition discussed the importance of understanding these interactions to ensure the safety and efficacy of new therapeutic agents.

The fluoren-3-yl group, while not directly present in this molecule, is a related functional group that has been extensively studied for its applications in drug design. The fluoren-9-yl group in this compound shares similar chemical properties, suggesting that it may exhibit comparable advantages in terms of molecular stability and reactivity.

From a synthetic perspective, the methoxycarbonyl group in this molecule is also of interest. The methoxycarbonyl functionality can be modified to introduce new chemical properties, such as increased hydrophobicity or altered reactivity. This versatility makes the molecule a promising candidate for further chemical modifications aimed at optimizing its therapeutic potential.

Recent advancements in computational chemistry have also provided insights into the behavior of this compound. Molecular docking studies have shown that the 1,2-dimethylpyrrolidin-3-yl group can form hydrogen bonds with various biological targets, which is a key mechanism for biological activity. These findings underscore the importance of this group in the molecule's interaction with potential therapeutic targets.

Overall, the CAS No. 2171634-49-2 compound represents a promising area of research in pharmaceutical chemistry. Its unique structural features, including the fluoren-9-yl group, the 1,2-dimethylpyrrolidin-3-yl moiety, and the methoxycarbonyl functionality, suggest a wide range of potential applications in the development of new therapeutic agents. Ongoing research in this area is expected to lead to further discoveries that could significantly impact the field of drug development.